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Compound of Interest

Compound Name: Bis(2-hydroxyethyl)dimerate

Cat. No.: B1165896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The determination of the molecular weight of "Bis(2-hydroxyethyl)dimerate" (CAS Number:

68855-78-7) presents a unique challenge due to ambiguity in its precise chemical identity. The

literature and commercial sources describe this substance in two distinct forms: as a well-

defined monomer, di-HEMA dimethacrylate, and as a polymeric material, Poly(dimer acid-co-

ethylene glycol), hydrogenated. This guide provides a comprehensive overview of the

methodologies for determining the molecular weight of both interpretations of "Bis(2-
hydroxyethyl)dimerate," equipping researchers with the necessary protocols and data

interpretation frameworks.

Section 1: The Monomeric Interpretation - Di-HEMA
Dimethacrylate
One interpretation of "Bis(2-hydroxyethyl)dimerate" identifies it as di-HEMA dimethacrylate, a

specific monomer with the chemical formula C16H26O6 and a theoretical molecular weight of

414.48 g/mol . This compound is a dimethacrylate ester commonly used in the formulation of

dental composites and other polymeric materials.
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Property Value Source

Chemical Formula C16H26O6 N/A

Theoretical Molecular Weight 414.48 g/mol N/A

CAS Number 68855-78-7 N/A

Appearance Colorless, viscous liquid N/A

Solubility

Soluble in ethanol and

acetone; slightly soluble in

water

N/A

Experimental Protocols for Molecular Weight
Determination
For a discrete molecule like di-HEMA dimethacrylate, mass spectrometry is the most direct and

accurate method for determining its molecular weight.

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.

For a singly charged molecular ion, the m/z value directly corresponds to the molecular weight.

Experimental Workflow:

Sample Preparation Mass Spectrometry Analysis Data Analysis

Di-HEMA Dimethacrylate Sample Dissolve in suitable solvent
(e.g., Methanol, Acetonitrile)

Dilute to appropriate
concentration (e.g., 1-10 µg/mL) Inject into Mass Spectrometer Ionization

(e.g., ESI, APCI)
Mass Analyzer

(e.g., TOF, Quadrupole) Detection Generate Mass Spectrum Identify Molecular Ion Peak
(e.g., [M+H]+, [M+Na]+) Calculate Molecular Weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by Mass Spectrometry.

Detailed Methodology:

Sample Preparation:
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Accurately weigh a small amount of the Bis(2-hydroxyethyl)dimerate sample.

Dissolve the sample in a high-purity solvent such as methanol or acetonitrile to create a

stock solution.

Perform serial dilutions to achieve a final concentration suitable for the mass

spectrometer, typically in the range of 1-10 µg/mL.

Instrumentation and Analysis:

Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap

instrument.

Employ a soft ionization technique like Electrospray Ionization (ESI) or Atmospheric

Pressure Chemical Ionization (APCI) to minimize fragmentation and preserve the

molecular ion.

Introduce the sample solution into the mass spectrometer via direct infusion or coupled

with a liquid chromatography system.

Acquire the mass spectrum over an appropriate m/z range.

Data Interpretation:

Identify the peak corresponding to the molecular ion. In ESI, this is often observed as

protonated ([M+H]+) or sodiated ([M+Na]+) adducts.

For di-HEMA dimethacrylate (MW = 414.48), the expected m/z values would be

approximately 415.49 for [M+H]+ and 437.47 for [M+Na]+.

The high resolution of the instrument allows for the determination of the exact mass, which

can be used to confirm the elemental composition.

Section 2: The Polymeric Interpretation - Poly(dimer
acid-co-ethylene glycol)
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The alternative and more complex interpretation of "Bis(2-hydroxyethyl)dimerate" is as a

polyester, specifically Poly(dimer acid-co-ethylene glycol), hydrogenated. This substance is

synthesized from dimer acids, which are themselves a complex mixture of dicarboxylic acids

produced from the dimerization of fatty acids. Consequently, this polymer does not have a

single molecular weight but rather a molecular weight distribution.

Understanding Dimer Acids
Dimer acids are primarily composed of C36 dicarboxylic acids, but the exact structure can vary,

leading to a distribution of molecular weights in the resulting polymer. The synthesis involves

the esterification of these dimer acids with ethylene glycol.

Unsaturated Fatty Acids
(e.g., Oleic, Linoleic)

Dimerization
(Clay Catalysis, Heat)

Dimer Acids
(Mixture of C36 Dicarboxylic Acids)

Polycondensation

Ethylene Glycol

Poly(dimer acid-co-ethylene glycol)

Click to download full resolution via product page

Caption: Synthesis Pathway of Poly(dimer acid-co-ethylene glycol).

Experimental Protocols for Polymer Molecular Weight
Determination
For polymeric materials, the molecular weight is expressed as an average, with the most

common being the number-average molecular weight (Mn), weight-average molecular weight

(Mw), and the polydispersity index (PDI = Mw/Mn).

Principle: GPC separates molecules based on their hydrodynamic volume in solution. Larger

molecules elute from the chromatography column faster than smaller molecules. By calibrating

the column with standards of known molecular weight, the molecular weight distribution of an

unknown polymer can be determined.

Experimental Workflow:
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Sample and Standard Preparation GPC Analysis

Data AnalysisPolymer Sample Dissolve in GPC eluent
(e.g., THF, Chloroform) Filter through 0.22 µm filter Inject Polymer Sample

Polymer Standards
(e.g., Polystyrene) Prepare a series of known concentrations Inject Standards Generate Calibration Curve

(log MW vs. Elution Time)

Calculate Mn, Mw, PDI
using Calibration Curve

Obtain Sample Chromatogram

Click to download full resolution via product page

Caption: Workflow for Polymer Molecular Weight Determination by GPC.

Detailed Methodology:

System Preparation:

Select an appropriate GPC system with a pump, injector, a set of columns with suitable

pore sizes, and a detector (typically a refractive index detector, RID).

Choose a suitable mobile phase (eluent) in which the polymer is soluble, such as

tetrahydrofuran (THF) or chloroform.

Equilibrate the system by running the eluent until a stable baseline is achieved.

Calibration:

Prepare a series of solutions of narrow molecular weight distribution polymer standards

(e.g., polystyrene) of known molecular weights.

Inject each standard and record its elution time.

Construct a calibration curve by plotting the logarithm of the molecular weight against the

elution time.

Sample Analysis:
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Prepare a dilute solution of the Poly(dimer acid-co-ethylene glycol) sample in the same

eluent used for calibration.

Filter the sample solution through a microfilter (e.g., 0.22 µm) to remove any particulate

matter.

Inject the filtered sample into the GPC system.

Data Processing:

The GPC software will use the calibration curve to calculate the number-average

molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity

index (PDI) from the sample's chromatogram.

Principle: The viscosity of a polymer solution is related to the size and shape of the polymer

molecules. By measuring the intrinsic viscosity of a polymer solution, the viscosity-average

molecular weight (Mv) can be determined using the Mark-Houwink-Sakurada equation: [η] = K

* Mv^a, where K and a are constants specific to the polymer-solvent-temperature system.

Experimental Protocol:

Solution Preparation:

Prepare a stock solution of the polymer in a suitable solvent at a known concentration.

Prepare a series of dilutions from the stock solution.

Viscosity Measurement:

Using a capillary viscometer (e.g., Ubbelohde viscometer) in a constant temperature bath,

measure the flow time of the pure solvent (t0) and the flow times of each of the polymer

solutions (t).

Calculations:

Calculate the relative viscosity (η_rel = t/t0) and specific viscosity (η_sp = η_rel - 1) for

each concentration.
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Determine the reduced viscosity (η_red = η_sp / c) and the inherent viscosity (η_inh =

ln(η_rel) / c), where c is the concentration.

Plot both the reduced viscosity and the inherent viscosity against concentration.

Extrapolate both lines to zero concentration. The common intercept on the y-axis is the

intrinsic viscosity ([η]).

Molecular Weight Determination:

Using the experimentally determined intrinsic viscosity and the Mark-Houwink-Sakurada

constants (K and a) for the specific polymer-solvent system, calculate the viscosity-

average molecular weight (Mv).

Summary of Polymer Molecular Weight Data
Parameter Description

Typical Determination
Method

Mn (Number-Average

Molecular Weight)

The total weight of all the

polymer molecules in a

sample, divided by the total

number of polymer molecules.

GPC/SEC

Mw (Weight-Average

Molecular Weight)

An average molecular weight

that is more sensitive to the

presence of high molecular

weight chains.

GPC/SEC

Mv (Viscosity-Average

Molecular Weight)

The average molecular weight

determined by viscometry.
Viscometry

PDI (Polydispersity Index)

A measure of the breadth of

the molecular weight

distribution (Mw/Mn). A value

of 1 indicates a monodisperse

polymer.

GPC/SEC

Conclusion
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The accurate determination of the molecular weight of "Bis(2-hydroxyethyl)dimerate" is

critically dependent on first identifying its true chemical nature. If it is the monomer di-HEMA

dimethacrylate, mass spectrometry provides a precise molecular weight. If it is the polymer

Poly(dimer acid-co-ethylene glycol), techniques such as GPC and viscometry are required to

characterize its molecular weight distribution. Researchers and professionals in drug

development must carefully consider the source and specification of their material and apply

the appropriate analytical techniques detailed in this guide to obtain reliable and meaningful

molecular weight data, which is essential for understanding its properties and performance in

various applications.

To cite this document: BenchChem. [Determining the Molecular Weight of Bis(2-
hydroxyethyl)dimerate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165896#bis-2-hydroxyethyl-dimerate-molecular-
weight-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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